Cas no 921755-41-1 (Acetic acid, 2-nitro-2-(tetrahydro-4H-pyran-4-ylidene)-, ethyl ester)

Acetic acid, 2-nitro-2-(tetrahydro-4H-pyran-4-ylidene)-, ethyl ester structure
921755-41-1 structure
Product Name:Acetic acid, 2-nitro-2-(tetrahydro-4H-pyran-4-ylidene)-, ethyl ester
CAS No:921755-41-1
MF:C9H13NO5
MW:215.203222990036
CID:743512
PubChem ID:15946560
Update Time:2025-04-19

Acetic acid, 2-nitro-2-(tetrahydro-4H-pyran-4-ylidene)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, 2-nitro-2-(tetrahydro-4H-pyran-4-ylidene)-, ethyl ester
    • ETHYL 2-NITRO-2-(2H-PYRAN-4(3H,5H,6H)-YLIDENE)ACETATE
    • ethyl 2-nitro-2-(oxan-4-ylidene)acetate
    • Ethyl nitro(oxan-4-ylidene)acetate
    • 921755-41-1
    • DTXSID50580165
    • Inchi: 1S/C9H13NO5/c1-2-15-9(11)8(10(12)13)7-3-5-14-6-4-7/h2-6H2,1H3
    • InChI Key: MTVUGLDBNULHQR-UHFFFAOYSA-N
    • SMILES: O1CC/C(=C(/C(=O)OCC)\[N+](=O)[O-])/CC1

Computed Properties

  • Exact Mass: 215.07937252g/mol
  • Monoisotopic Mass: 215.07937252g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 81.4Ų

Acetic acid, 2-nitro-2-(tetrahydro-4H-pyran-4-ylidene)-, ethyl ester Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Titanium tetrachloride Solvents: Tetrahydrofuran ;  5 min, 0 °C
1.2 Reagents: 4-Methylmorpholine Solvents: Tetrahydrofuran ;  2 h, 0 °C; 0 °C → rt; 18 h, rt
Reference
Synthesis of Bicyclic Tertiary α-Amino Acids
Strachan, Jon-Paul; Whitaker, Regina C.; Miller, Craig H.; Bhatti, Balwinder S., Journal of Organic Chemistry, 2006, 71(26), 9909-9911

Acetic acid, 2-nitro-2-(tetrahydro-4H-pyran-4-ylidene)-, ethyl ester Raw materials

Acetic acid, 2-nitro-2-(tetrahydro-4H-pyran-4-ylidene)-, ethyl ester Preparation Products

Acetic acid, 2-nitro-2-(tetrahydro-4H-pyran-4-ylidene)-, ethyl ester Related Literature

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